4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid

• IUPAC Name: 1-methyl-4-propan-2-ylpyrrolo[3,2-b]indole-2-carboxylic acid
• InChI: InChI=1S/C15H16N2O2/c1-9(2)17-11-7-5-4-6-10(11)14-12(17)8-13(15(18)19)16(14)3/h4-9H,1-3H3,(H,18,19)
• InChI Key: HYOYIRRUCOCSJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C3=C1C=C(N3C)C(=O)O
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid is a complex organic compound that belongs to the indole family. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a unique structure that combines an indole core with additional functional groups, making it a subject of interest in various fields of research.

Preparation Methods

The synthesis of 4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under specific conditions to form the indole core, followed by functional group modifications to introduce the isopropyl and methyl groups . Industrial production methods may involve optimized reaction conditions and catalysts to enhance yield and purity .

Chemical Reactions Analysis

4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a model compound in studying reaction mechanisms.

Biology: The compound’s biological activity makes it a candidate for studying cellular processes and interactions.

Medicine: Research into its potential therapeutic effects includes investigations into its antiviral, anticancer, and anti-inflammatory properties.

Industry: Its unique properties are explored for applications in material science, such as the development of electroluminescent devices.

Mechanism of Action

The mechanism of action of 4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid involves its interaction with specific molecular targets. The compound can bind to various receptors and enzymes, modulating their activity and leading to biological effects. For example, its interaction with viral proteins can inhibit viral replication, while its binding to cellular receptors can trigger anti-inflammatory responses .

Comparison with Similar Compounds

4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid can be compared with other indole derivatives such as:

Indole-3-Acetic Acid: A plant hormone involved in growth regulation.

Tryptophan: An essential amino acid and precursor to serotonin.

Indole-3-Carbinol: Found in cruciferous vegetables and studied for its anticancer properties.

The uniqueness of 4-Isopropyl-1-Methyl-1,4-Dihydropyrrolo[3,2-B]Indole-2-Carboxylic Acid lies in its specific functional groups and the resulting biological activities, which distinguish it from other indole derivatives.